Cas no 13238-38-5 (3-(2-phenylethynyl)pyridine)

• Product Name: 3-(2-phenylethynyl)pyridine
• CAS No: 13238-38-5
• MF: C₁₃H₉N
• MW: 179.217262983322
• MDL: MFCD09029837
• CID: 119406
• PubChem ID: 10943045
• Update Time: 2025-04-18

3-(2-phenylethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(2-phenylethynyl)-
• 3-(2-phenylethynyl)pyridine
• 3-PHENYLETHYNYL-PYRIDINE
• (3-phenylethynyl)pyridine
• 1-phenyl-2-(3-pyridyl)acetylene
• 3-(2'-phenylethynyl)pyridine
• 3-(phenylacetylene)pyridine
• 3-pyridine phenyl acetylene
• AC-17799
• AG-D-65815
• CTK4B7887
• SureCN401836
• 3-Pyridylphenylazetylen
• 3-(phenylethynyl)pyridine
• AKOS006290578
• Pyridine, 3-(2-phenylethynyl)-
• Z1198182901
• DTXSID10449188
• SCHEMBL401836
• 13238-38-5
• CS-0245918
• 3-Phenylethynylpyridine
• PD121238
• EN300-313477
• F2167-5299
• ZLYFXWKSLUXFMU-UHFFFAOYSA-N
• TS-09112

• MDL： MFCD09029837
• Inchi： 1S/C13H9N/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13/h1-7,10-11H
• InChI Key： ZLYFXWKSLUXFMU-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 179.07357
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives